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Compound Name: Mandelonitrile

Cat. No.: B1675950 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Mandelonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mandelonitrile (CAS No: 532-28-5), also known as benzaldehyde cyanohydrin, is an alpha-

hydroxynitrile that serves as a crucial intermediate in organic synthesis and occurs naturally in

various plant species.[1][2][3] It is the aglycone component of cyanogenic glycosides like

amygdalin and prunasin, found in the pits of fruits such as almonds, apricots, and peaches.[1]

[4] Structurally, it is the cyanohydrin derivative of benzaldehyde.[1] This document provides a

comprehensive overview of the physical and chemical properties of mandelonitrile, detailed

experimental protocols for its synthesis, and a summary of its key chemical reactions and

biological transformations.

General and Physical Properties
Mandelonitrile is typically a reddish-brown to yellow, oily liquid.[4][5] It is characterized by a

distinct almond-like odor, attributable to its relationship with benzaldehyde.[6] The compound is

sensitive to moisture and decomposes upon heating.[4][5] Quantitative physical and chemical

data are summarized in the tables below.

Table 1: General Properties of Mandelonitrile
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Property Value Reference(s)

IUPAC Name 2-hydroxy-2-phenylacetonitrile [5]

Synonyms

Benzaldehyde cyanohydrin,

Phenylglycolonitrile,

Amygdalonitrile

[5][6]

CAS Number 532-28-5 [5]

Molecular Formula C₈H₇NO [5]

Molecular Weight 133.15 g/mol [5][7]

Appearance
Reddish-brown to dark red-

brown liquid
[4][5]

Table 2: Physicochemical Data for Mandelonitrile
Property Value Reference(s)

Melting Point
-10 °C to 22 °C (Multiple

values reported)
[1][4][7][8]

Boiling Point ~170 °C (decomposes) [8]

338 °F (170 °C) at 760 mmHg

(decomposes)
[5][7]

Density 1.117 g/mL at 25 °C [1][8]

1.1165 g/mL at 20 °C [5][7]

Flash Point 97 °C (207 °F) - closed cup [8][9]

Refractive Index n20/D 1.530 [8]

Solubility

    In Water Insoluble to less than 1 mg/mL [4][5][6]

    In Organic Solvents
Freely soluble in ethanol,

diethyl ether, chloroform
[4][10]
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Chemical Properties and Reactivity
Mandelonitrile's reactivity is defined by its two functional groups: the hydroxyl (-OH) and the

nitrile (-C≡N).

Stability and Decomposition
Mandelonitrile is thermally unstable and decomposes upon heating to release benzaldehyde

and highly toxic hydrogen cyanide gas.[4][7] It is also sensitive to moisture.[4][5] The

decomposition is pH-dependent, with the compound being significantly more stable under

acidic conditions (pH < 4) and rapidly decomposing at neutral or alkaline pH.[11]

Figure 1: Decomposition pathway of Mandelonitrile.
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Caption: Figure 1: Decomposition pathway of Mandelonitrile.

Hydrolysis
Mandelonitrile can be hydrolyzed to mandelic acid. This reaction can be catalyzed by strong

acids, such as hydrochloric acid.[6][12][13] Enzymatic hydrolysis is also a key reaction, utilized

in various biocatalytic processes. Nitrilase enzymes can convert mandelonitrile into mandelic

acid and ammonia, while nitrile hydratase can yield mandelamide.[14][15]

Incompatibilities
As a nitrile, it is incompatible with strong acids, and mixing with strong oxidizing acids can lead

to violent reactions.[4] It is also incompatible with other oxidizing agents like peroxides and

epoxides. The combination of bases and nitriles can produce hydrogen cyanide.[4]

Experimental Protocols
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Synthesis of Mandelonitrile from Benzaldehyde
The most common laboratory and industrial synthesis involves the reaction of benzaldehyde

with a cyanide source.[7]

Objective: To synthesize racemic mandelonitrile.

Materials:

Benzaldehyde (freshly distilled)

Sodium cyanide (NaCN) or Potassium cyanide (KCN)

Sodium bisulfite (NaHSO₃), saturated solution

Hydrochloric acid (HCl) for pH adjustment (optional)

Ethyl acetate or Diethyl ether (for extraction)

Cracked ice

Water

Procedure (Sodium Bisulfite Adduct Method):[12]

In a suitable reaction vessel (e.g., a three-necked flask equipped with a mechanical stirrer

and dropping funnel) placed in an ice bath, combine benzaldehyde, a solution of sodium

cyanide in water.

While stirring vigorously, slowly add a saturated solution of sodium bisulfite. The addition

should take approximately 10-15 minutes.

During the addition, add cracked ice to the reaction mixture to maintain a low temperature.

An oily layer of mandelonitrile will form. Continue stirring for an additional 30-60 minutes

after the addition is complete.

Transfer the mixture to a separatory funnel and separate the lower aqueous layer from the

upper organic layer containing the crude mandelonitrile.
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The aqueous layer can be extracted with a small portion of an organic solvent (e.g., ether) to

recover any dissolved product.

Combine the organic layers. Further purification is often avoided due to the compound's

instability, but if necessary, it can be carefully distilled under reduced pressure.

Figure 2: Workflow for Mandelonitrile synthesis.
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Caption: Figure 2: Workflow for Mandelonitrile synthesis.

Determination of Physical Properties
Standard analytical techniques are used to determine the physical properties of

mandelonitrile.

Melting Point: Determined using a capillary melting point apparatus. The sample is

introduced into a capillary tube, and the temperature at which the solid-to-liquid phase

transition occurs is recorded.

Boiling Point: Determined by distillation at a specific pressure (e.g., 760 mmHg). Given its

tendency to decompose, boiling point determination is often performed under reduced

pressure to lower the required temperature.[16]

Density: Measured using a pycnometer or a digital density meter at a specified temperature

(e.g., 20 °C or 25 °C).

Refractive Index: Measured using a refractometer (e.g., an Abbé refractometer) at a

standard temperature (20 °C) and wavelength (sodium D-line, 589 nm).

Biological Context and Related Compounds
Mandelonitrile is central to the chemical defense mechanisms of many plants and some

insects.[2][4] It is stored in a non-toxic glycoside form, such as amygdalin. When plant tissue is

damaged, enzymes hydrolyze the glycoside, releasing mandelonitrile, which then rapidly

decomposes to benzaldehyde and toxic hydrogen cyanide.[1]
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Figure 3: Relationship of Mandelonitrile to related compounds.
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Caption: Figure 3: Relationship of Mandelonitrile to related compounds.

Safety and Handling
Mandelonitrile is highly toxic if swallowed, inhaled, or in contact with skin.[5] It can cause

serious eye damage.[5] Its high toxicity is largely due to its decomposition into hydrogen

cyanide.[4] Handling requires strict safety protocols, including the use of personal protective

equipment (gloves, eye protection, respiratory protection) and working in a well-ventilated fume

hood. It is combustible and should be stored in a dry, dark, and cool environment, away from

incompatible materials.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Mandelonitrile
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7853744.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-mandelonitrile-properties-applications-safety-oi
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7853744.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mandelonitrile
https://cymitquimica.com/cas/532-28-5/
https://www.smolecule.com/products/s534486
https://www.chembk.com/en/chem/Mandelonitrile
https://www.thegoodscentscompany.com/data/rw1256421.html
https://www.drugfuture.com/chemdata/mandelonitrile.html
https://www.researchgate.net/figure/Schematic-representation-of-the-spontaneous-decomposition-of-mandelonitrile-and_fig4_51400091
https://orgsyn.org/demo.aspx?prep=CV1P0336
https://patents.google.com/patent/DE2936416A1/en
https://patents.google.com/patent/DE2936416A1/en
https://www.researchgate.net/figure/Time-course-and-stoichiometric-analysis-of-mandelonitrile-hydrolysis-by-nitrilase_fig2_7427725
https://pubs.acs.org/doi/abs/10.1021/ie500564b
https://www.tcichemicals.com/CA/en/p/M0566
https://www.benchchem.com/product/b1675950#what-are-the-physical-and-chemical-properties-of-mandelonitrile
https://www.benchchem.com/product/b1675950#what-are-the-physical-and-chemical-properties-of-mandelonitrile
https://www.benchchem.com/product/b1675950#what-are-the-physical-and-chemical-properties-of-mandelonitrile
https://www.benchchem.com/product/b1675950#what-are-the-physical-and-chemical-properties-of-mandelonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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